Cas no 38470-54-1 (4-(benzylamino)-2,5-dihydrofuran-2-one)

4-(benzylamino)-2,5-dihydrofuran-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2(5H)-Furanone, 4-[(phenylmethyl)amino]-
- 4-(benzylamino)-2,5-dihydrofuran-2-one
- 4-BENZYLAMINO-2(5H)-FURANONE
- MFCD03005353
- 4-(benzylamino)furan-2(5H)-one
- 3-(benzylamino)-2H-furan-5-one
- DTXSID701346064
- SCHEMBL3036155
- JVDKXMKPYLYITQ-UHFFFAOYSA-N
- AKOS024288480
- Q63409190
- 38470-54-1
- 4-(Benzylamino)-2,5-dihydrofuran-2-one
-
- Inchi: InChI=1S/C11H11NO2/c13-11-6-10(8-14-11)12-7-9-4-2-1-3-5-9/h1-6,12H,7-8H2
- InChI Key: JVDKXMKPYLYITQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 189.078978594Da
- Monoisotopic Mass: 189.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38.3Ų
4-(benzylamino)-2,5-dihydrofuran-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | BBV-39945497-10.0g |
4-(benzylamino)-2,5-dihydrofuran-2-one |
38470-54-1 | 95% | 10.0g |
$2708.0 | 2023-01-10 | |
Apollo Scientific | OR31011-250mg |
4-(Benzylamino)furan-2(5H)-one |
38470-54-1 | 250mg |
£184.00 | 2025-02-20 | ||
Enamine | BBV-39945497-2.5g |
4-(benzylamino)-2,5-dihydrofuran-2-one |
38470-54-1 | 95% | 2.5g |
$1701.0 | 2023-10-28 | |
Enamine | BBV-39945497-10g |
4-(benzylamino)-2,5-dihydrofuran-2-one |
38470-54-1 | 95% | 10g |
$2708.0 | 2023-10-28 | |
Enamine | BBV-39945497-5g |
4-(benzylamino)-2,5-dihydrofuran-2-one |
38470-54-1 | 95% | 5g |
$2154.0 | 2023-10-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582263-250mg |
4-(Benzylamino)furan-2(5H)-one |
38470-54-1 | 98% | 250mg |
¥1711.00 | 2024-05-15 | |
Enamine | BBV-39945497-1.0g |
4-(benzylamino)-2,5-dihydrofuran-2-one |
38470-54-1 | 95% | 1.0g |
$821.0 | 2023-01-10 | |
Enamine | BBV-39945497-5.0g |
4-(benzylamino)-2,5-dihydrofuran-2-one |
38470-54-1 | 95% | 5.0g |
$2154.0 | 2023-01-10 | |
Apollo Scientific | OR31011-1g |
4-(Benzylamino)furan-2(5H)-one |
38470-54-1 | 1g |
£560.00 | 2025-02-20 | ||
Enamine | BBV-39945497-1g |
4-(benzylamino)-2,5-dihydrofuran-2-one |
38470-54-1 | 95% | 1g |
$821.0 | 2023-10-28 |
4-(benzylamino)-2,5-dihydrofuran-2-one Related Literature
-
Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
-
2. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
-
3. Book reviews
-
Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
-
Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
-
6. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
-
7. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
-
8. Back matter
-
Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
-
Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
Additional information on 4-(benzylamino)-2,5-dihydrofuran-2-one
4-(Benzylamino)-2,5-Dihydrofuran-2-One (CAS No 38470-54-1): A Comprehensive Overview
4-(Benzylamino)-2,5-dihydrofuran-2-one, also known by its CAS registry number CAS No 38470-54-1, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug design and material science. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.
The molecular structure of 4-(benzylamino)-2,5-dihydrofuran-2-one consists of a dihydrofuran ring system with a benzylamino substituent at the 4-position. The dihydrofuran moiety provides a flexible framework that can be readily modified for diverse chemical purposes. The benzylamino group introduces additional functionality, enhancing the compound's reactivity and making it suitable for various synthetic transformations. Recent studies have highlighted the importance of such structures in medicinal chemistry, particularly in the development of bioactive agents.
The synthesis of CAS No 38470-54-1 typically involves multi-step organic reactions, often employing methodologies such as nucleophilic substitution or condensation reactions. Researchers have explored various strategies to optimize the synthesis process, aiming for higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry demonstrated an efficient route utilizing microwave-assisted synthesis to expedite the formation of the dihydrofuran ring system.
In terms of applications, 4-(benzylamino)-2,5-dihydrofuran-2-one has shown promise in several areas. One notable application is its use as an intermediate in drug discovery programs targeting specific biological pathways. The compound's ability to modulate enzyme activity makes it a valuable tool in pharmacological research. Additionally, its structural flexibility allows for incorporation into polymer systems, where it can serve as a building block for advanced materials with tailored properties.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding interactions with key therapeutic targets, suggesting its role as a lead compound in drug development. Furthermore, spectroscopic analyses have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes.
In conclusion, CAS No 38470-54-1, or 4-(benzylamino)-2,5-dihydrofuran-2-one, stands out as a significant molecule with broad implications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new facets of its utility, this compound is poised to play an increasingly important role in advancing chemical science.
38470-54-1 (4-(benzylamino)-2,5-dihydrofuran-2-one) Related Products
- 1805301-50-1(5-(Aminomethyl)-2-(difluoromethyl)-3-methyl-6-(trifluoromethoxy)pyridine)
- 1805632-61-4(Methyl 4-cyano-2-difluoromethoxy-6-methoxybenzoate)
- 1936245-20-3(Tert-Butyl 2,4-dioxo-2,3,4,5,6,8-hexahydropyrido[3,4-d]pyrimidine-7(1H)-carboxylate)
- 2228681-48-7(2-(2-methylquinolin-4-yl)propanenitrile)
- 954261-97-3(1-(2-NITRO-BENZENESULFONYL)-[1,4]DIAZEPANE)
- 2137950-34-4(1-(4-Bromophenyl)-4-tert-butylcyclohexan-1-ol)
- 1394705-82-8(2-4-(methylsulfanyl)phenoxyethanimidamide hydrochloride)
- 1956335-85-5(2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride)
- 2227861-39-2((2R)-1-(1-methyl-1H-pyrazol-5-yl)propan-2-amine)
- 1352523-54-6(6-Dimethylamino-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde)




